Cas no 16722-51-3 (Benzenesulfonic acid,4-methyl-, ion(1-))

Benzenesulfonic acid,4-methyl-, ion(1-) structure

16722-51-3 structure

Product Name:Benzenesulfonic acid,4-methyl-, ion(1-)

CAS No:16722-51-3

Molecular Formula:C₇H₇O₃S-

Molecular Weight:171.19368

CID:121842

PubChem ID:85570

Benzenesulfonic acid,4-methyl-, ion(1-) Properties

Names and Identifiers

- Benzenesulfonic acid,4-methyl-, ion(1-)
- 4-methylbenzenesulfonate
- 4-toluene sulfonate
- p-Toluene sulfonate
- Toluene-4-sulfonate
- p-Methylbenzenesulfonate
- 4-Methylbenzenesulfonic acid anion
- DTXSID7045075
- p-toluene-sulfonate
- para-toluenesulfonate
- CHEBI:27023
- p-toluenesulphonate
- 4-methylbenzene sulphonate
- p-toluene sulphonate
- p-toluene-sulphonate
- NS00131881
- 4-methylbenzenesulphonate
- 4-toluenesulphonate
- rho-toluene-sulphonate
- para-toluene sulphonate
- AMY2478
- JOXIMZWYDAKGHI-UHFFFAOYSA-M
- Q27109927
- tosylate
- p-toluensulfonate
- 4-methylphenylsulphonate
- 4-methyl-benzenesulfonate
- 16722-51-3
- 4-Toluenesulfonate
- Benzenesulfonic acid, 4-methyl-, ion(1-)
- paratoluene sulfonate
- racemic tosylate
- 4-Toluene sulfonic acid
- 4-methylbenzenesulfonic acid, ion(1-)
- AKOS015890572
- monotosylate
- +Expand
- InChIKey： JOXIMZWYDAKGHI-UHFFFAOYSA-M
- Inchi： InChI=1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)/p-1
- SMILES： CC1C=CC(S([O-])(=O)=O)=CC=1

Computed Properties

Exact Mass: 171.01161
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 171.012
Heavy Atom Count: 11
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 65.6A^2

Experimental Properties

PSA: 57.2
Boiling Point: °Cat760mmHg
Melting Point: 106-107 DEG C /ANHYDROUS/
Flash Point: °C

Benzenesulfonic acid,4-methyl-, ion(1-) Synthesis

Synthetic Circuit 1

94057-02-0

80-48-8

16722-51-3

94055-75-1

Reaction Conditions

1.1 20 °C → 60 °C; 20 - 24 h, 50 - 60 °C

Reference

: Preparation method of Suplatast tosilate and its intermediates

, China, , ,

Synthetic Circuit 2

44743-29-5

16722-51-3

94056-98-1

16722-51-3

94055-75-1

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetone ; 2 h, 20 - 30 °C
1.2 4 h, 20 - 30 °C

Reference

: Method for preparing suplatast tosylate

, China, , ,

Synthetic Circuit 3

94057-02-0

80-48-8

16722-51-3

94055-75-1

Reaction Conditions

1.1 Solvents: Acetone ; 10 h, reflux; 3 h, cooled

Reference

: Synthesis of suplatast tosilate

Li, Chungang; Liu, Ying; Liu, Yanmin; Jia, Zheng; Dong, Zhuo, Guangdong Yaoxueyuan Xuebao, 2009, 25(3), 278-280

Synthetic Circuit 4

94057-02-0

80-48-8

16722-51-3

94055-75-1

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, 50 °C

Reference

: Improved process for preparing suplatast tosilate

Li, Zhiyu; Lu, Pingbo; Mo, Fenzhu; You, Qidong, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(1), 45-47

Synthetic Circuit 5

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Method of evaluating evenness of suplatast tosylate crystal, even crystal, and process for producing the same

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Preparation of suplatast tosilate crystals

, World Intellectual Property Organization, , ,

Synthetic Circuit 7

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Synthesis and Antiallergic Activity of Dimethyl-2-(phenylcarbamoyl)ethylsulfonium p-Toluenesulfonate Derivatives

Tada, Yukio; Yamawaki, Ichiro; Ueda, Shuichi; Matsumoto, Hiroshi; Matsuura, Naosuke; et al, Journal of Medicinal Chemistry, 1998, 41(18), 3330-3336

Synthetic Circuit 8

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Ideal enantiomeric resolution by recrystallization of a racemic compound (part 4): relationship between enantiomeric resolution phenomenon and crystal properties

Tamura, Rui; Ushio, Takanori; Takahashi, Hiroki; Nakamura, Kimitaka; Azuma, Nagao; et al, Chirality, 1997, 9(3), 220-224

Synthetic Circuit 9

16722-51-3

94055-75-1

Reaction Conditions

Reference

: Sulfonium compounds and pharmaceuticals containing them

, Federal Republic of Germany, , ,

Benzenesulfonic acid,4-methyl-, ion(1-) Raw materials

Benzenesulfonic acid,4-methyl-, ion(1-) Preparation Products

Benzenesulfonic acid,4-methyl-, ion(1-) Related Literature

1. Metal ion-activated molecular receptors for aromatic anions with receptor cavities formed from 1- or 2-naphthyloxy moieties appended to cyclen

Christopher B. Smith,Mark A. Buntine,Stephen F. Lincoln,Kevin P. Wainwright Dalton Trans. 2003 3028
2. Synthesis of di- and tetranuclear oxido-molybdenum(v) complexes containing p-toluenesulfonates as ligands: a joint spectroscopic, crystallographic and computational study

Marco Bortoluzzi,Mohammad Hayatifar,Fabio Marchetti,Guido Pampaloni,Stefano Zacchini Dalton Trans. 2014 43 10157
3. Single crystal growth of water-soluble metal complexes with the help of the nano-crystallization method

Ricardo Alvarez,Philipp P. Nievergelt,Ekaterina Slyshkina,Peter Müller,Roger Alberto,Bernhard Spingler Dalton Trans. 2020 49 9632
4. Aryl tosylates as non-ionic photoacid generators (PAGs): photochemistry and applications in cationic photopolymerizations

Edoardo Torti,Gioia Della Giustina,Stefano Protti,Daniele Merli,Giovanna Brusatin,Maurizio Fagnoni RSC Adv. 2015 5 33239
5. Controlling the self-assembly of cationic bolaamphiphiles: counterion-directed transitions from 0D/1D to exclusively 2D planar structures

Guanglu Wu,Peter Verwilst,Kai Liu,Mario Smet,Charl F. J. Faul,Xi Zhang Chem. Sci. 2013 4 4486
6. Ligand-based control of nuclearity in (NHC)gold(i) sulfides

Christopher M. Sato,Rebecca K. Walde,John Bacsa,Abraham J. Jordan,Joseph P. Sadighi Dalton Trans. 2021 50 15721
7. Preparation of tricationic tris(pyridylpalladium(ii)) metallacyclophane as an anion receptor

Hiroshi Danjo,Kohei Asai,Tomoya Tanaka,Daiki Ono,Masatoshi Kawahata,Satoshi Iwatsuki Chem. Commun. 2022 58 2196
8. Reactions of [Ru(H2O)6]2+ with water-soluble tertiary phosphines

József Kovács,Ferenc Joó,Attila C. Bényei,Gábor Laurenczy Dalton Trans. 2004 2336
9. Ligand-based control of nuclearity in (NHC)gold(i) sulfides

Christopher M. Sato,Rebecca K. Walde,John Bacsa,Abraham J. Jordan,Joseph P. Sadighi Dalton Trans. 2021 50 15721
10. Effects of the molecular structure on the second-order nonlinear optical properties of stilbazolium derivative single crystals: a review

Senthil Kannan,Anand Sekar,Kalainathan Sivaperuman J. Mater. Chem. C 2020 8 16668

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